Cas no 1235352-39-2 (N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide)

N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide structure

1235352-39-2 structure

Product Name:N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide

CAS No:1235352-39-2

MF:C₂₁H₂₂N₄O₃S

MW:410.489383220673

CID:6111867

PubChem ID:49688530

Update Time:2024-01-16

N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide
- N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide
- 1235352-39-2
- N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
- F5033-3146
- AKOS024492097
- VU0631291-1
- N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]-2,1,3-benzothiadiazole-5-carboxamide
- Inchi： 1S/C21H22N4O3S/c26-20(14-28-17-4-2-1-3-5-17)25-10-8-15(9-11-25)13-22-21(27)16-6-7-18-19(12-16)24-29-23-18/h1-7,12,15H,8-11,13-14H2,(H,22,27)
- InChI Key： FMWYYUCGQOOUGR-UHFFFAOYSA-N
- SMILES： S1N=C2C=CC(=CC2=N1)C(NCC1CCN(C(COC2C=CC=CC=2)=O)CC1)=O

Computed Properties

Exact Mass: 410.141
Monoisotopic Mass: 410.141
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 564
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 113A^2
XLogP3: 3

N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5033-3146-2μmol	N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide	1235352-39-2	2μmol	$57.0	2023-09-10
Life Chemicals	F5033-3146-5μmol	N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide	1235352-39-2	5μmol	$63.0	2023-09-10
Life Chemicals	F5033-3146-10μmol	N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide	1235352-39-2	10μmol	$69.0	2023-09-10
Life Chemicals	F5033-3146-20μmol	N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide	1235352-39-2	20μmol	$79.0	2023-09-10
Life Chemicals	F5033-3146-1mg	N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide	1235352-39-2	1mg	$54.0	2023-09-10
Life Chemicals	F5033-3146-2mg	N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide	1235352-39-2	2mg	$59.0	2023-09-10
Life Chemicals	F5033-3146-3mg	N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide	1235352-39-2	3mg	$63.0	2023-09-10
Life Chemicals	F5033-3146-4mg	N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide	1235352-39-2	4mg	$66.0	2023-09-10
Life Chemicals	F5033-3146-5mg	N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide	1235352-39-2	5mg	$69.0	2023-09-10
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